Cas no 1421456-04-3 (4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane)

• Product Name: 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
• CAS No: 1421456-04-3
• MF: C₂₃H₂₈N₂O₂S
• MW: 396.545624732971
• CID: 5364684
• Update Time: 2025-11-01

4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [1,1′-Biphenyl]-4-yl[tetrahydro-3-(4-morpholinylmethyl)-1,4-thiazepin-4(5H)-yl]methanone
• 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

• Inchi： 1S/C23H28N2O2S/c26-23(21-9-7-20(8-10-21)19-5-2-1-3-6-19)25-11-4-16-28-18-22(25)17-24-12-14-27-15-13-24/h1-3,5-10,22H,4,11-18H2
• InChI Key： JURJNIGBVPREDO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=CC=C2)C=C1)(N1CCCSCC1CN1CCOCC1)=O

Experimental Properties

• Density: 1.169±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.7±50.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Additional information on 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

Introduction to 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS No. 1421456-04-3)

4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane, also known by its CAS number 1421456-04-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a biphenyl moiety, a morpholine ring, and a thiazepane core. These structural elements contribute to its potential therapeutic applications and biological activities.

The biphenyl moiety in 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane is a common feature in many bioactive molecules due to its ability to enhance lipophilicity and improve cellular permeability. The morpholine ring, on the other hand, is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The thiazepane core adds further complexity and can influence the compound's pharmacological properties.

Recent studies have explored the potential of 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane has also shown potential as an antitumor agent. A study conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane could be developed into a novel anticancer drug with fewer side effects compared to existing treatments.

The pharmacokinetic properties of 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are crucial for ensuring patient compliance and improving treatment outcomes.

To further enhance the therapeutic potential of 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane, ongoing efforts are focused on optimizing its structure through chemical modifications. For example, substituting different functional groups on the biphenyl or morpholine rings can alter the compound's potency and selectivity. These structural modifications are being evaluated using advanced computational methods and high-throughput screening techniques to identify lead compounds with improved pharmacological profiles.

Clinical trials are currently underway to assess the safety and efficacy of 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-{[1,1'-biphenyl]-4-carbonyl}-3-[(morpholin-4-yl)methyl]-1,4-thiazepane (CAS No. 1421456-04-3) represents a promising candidate for the development of new therapeutic agents in multiple disease areas. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for improving patient outcomes in various medical conditions.